3-butoxy-N-[2-(4-morpholinyl)phenyl]benzamide

• Molecular Formula: C21H26N2O3
• Molecular Weight: 354.4 g/mol
• IUPAC Name: 3-butoxy-N-(2-morpholin-4-ylphenyl)benzamide
• InChI: InChI=1S/C21H26N2O3/c1-2-3-13-26-18-8-6-7-17(16-18)21(24)22-19-9-4-5-10-20(19)23-11-14-25-15-12-23/h4-10,16H,2-3,11-15H2,1H3,(H,22,24)
• InChI Key: BJCZCAKQDMSWFF-UHFFFAOYSA-N
• SMILES: CCCCOC1=CC=CC(=C1)C(=O)NC2=CC=CC=C2N3CCOCC3

Description

3-butoxy-N-[2-(4-morpholinyl)phenyl]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is commonly referred to as BMB and belongs to the family of benzamides.

Mechanism of Action

The mechanism of action of 3-butoxy-N-[2-(4-morpholinyl)phenyl]benzamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the development and progression of various diseases. It has also been found to induce apoptosis, which is a process of programmed cell death that is essential for the elimination of damaged cells from the body.
Biochemical and Physiological Effects
3-butoxy-N-[2-(4-morpholinyl)phenyl]benzamide has been found to have several biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve cognitive function. It has also been found to have a neuroprotective effect, which means that it can protect the brain from damage caused by various factors, including oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-butoxy-N-[2-(4-morpholinyl)phenyl]benzamide in lab experiments is its ability to inhibit the activity of specific enzymes, which makes it an ideal candidate for studying the mechanisms of various diseases. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of 3-butoxy-N-[2-(4-morpholinyl)phenyl]benzamide. One of the areas of research is the development of more efficient synthesis methods that can produce the compound in larger quantities. Another area of research is the identification of specific enzymes that are targeted by this compound, which can help in the development of more targeted therapies for various diseases. Additionally, more studies are needed to determine the safety and efficacy of this compound in humans.
Conclusion
In conclusion, 3-butoxy-N-[2-(4-morpholinyl)phenyl]benzamide is a promising compound that has potential applications in various fields of science. Its anti-inflammatory, anti-tumor, and anti-angiogenic properties, as well as its ability to induce apoptosis, make it an attractive candidate for the development of new therapies for various diseases. However, more research is needed to fully understand its mechanism of action and to determine its safety and efficacy in humans.

Synthesis Methods

The synthesis of 3-butoxy-N-[2-(4-morpholinyl)phenyl]benzamide is a complex process that involves multiple steps. The starting material for the synthesis is 4-morpholinylaniline, which is then reacted with butyl chloroformate to obtain 4-morpholinylphenyl carbamate. This intermediate product is then reacted with 3-aminobenzoic acid to obtain the final product, 3-butoxy-N-[2-(4-morpholinyl)phenyl]benzamide.

Scientific Research Applications

3-butoxy-N-[2-(4-morpholinyl)phenyl]benzamide has been extensively studied for its potential applications in various fields of science. It has been found to have anti-inflammatory, anti-tumor, and anti-angiogenic properties. It has also been studied for its potential use as a therapeutic agent for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.